Methyl 2-[2,5-bis(acetyloxy)benzamido]benzoate

• CAS No.: 60503-69-7
• Molecular Formula: C19H17NO7
• Molecular Weight: 371.3 g/mol
• IUPAC Name: methyl 2-[(2,5-diacetyloxybenzoyl)amino]benzoate
• InChI: InChI=1S/C19H17NO7/c1-11(21)26-13-8-9-17(27-12(2)22)15(10-13)18(23)20-16-7-5-4-6-14(16)19(24)25-3/h4-10H,1-3H3,(H,20,23)
• InChI Key: ZUTIEOSEHWFWPY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC(=C(C=C1)OC(=O)C)C(=O)NC2=CC=CC=C2C(=O)OC

Description

Methyl 2-[2,5-bis(acetyloxy)benzamido]benzoate is an organic compound that belongs to the class of benzamides. This compound is characterized by the presence of two acetyloxy groups attached to the benzamido moiety, making it a unique and interesting molecule for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-[2,5-bis(acetyloxy)benzamido]benzoate typically involves the reaction of 2,5-dihydroxybenzoic acid with acetic anhydride to form the acetyloxy groups. This intermediate is then reacted with methyl 2-aminobenzoate under specific conditions to form the final product. The reaction conditions often include the use of dichlorotriphenylphosphorane as a coupling agent in a solvent such as chloroform .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-[2,5-bis(acetyloxy)benzamido]benzoate can undergo various chemical reactions, including:

Oxidation: The acetyloxy groups can be oxidized to form carboxylic acids.

Reduction: The benzamido moiety can be reduced to form